N-tert-butyl-2-[3-cyano-6-thiophen-2-yl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide

• IUPAC Name: N-tert-butyl-2-[3-cyano-6-thiophen-2-yl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H16F3N3OS2/c1-16(2,3)23-14(24)9-26-15-10(8-21)11(17(18,19)20)7-12(22-15)13-5-4-6-25-13/h4-7H,9H2,1-3H3,(H,23,24)
• InChI Key: WNDFGDOXJZIRTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CSC1=C(C(=CC(=N1)C2=CC=CS2)C(F)(F)F)C#N
• Molecular Formula: C17H16F3N3OS2
• Molecular Weight: 399.5 g/mol

Description

N-tert-butyl-2-[3-cyano-6-thiophen-2-yl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C17H16F3N3OS2 and its molecular weight is 399.45. The purity is usually 95%.
BenchChem offers high-quality N-tert-butyl-2-[3-cyano-6-thiophen-2-yl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-tert-butyl-2-[3-cyano-6-thiophen-2-yl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photostimulated Homolytic Tert-Butylation

• Regioselective Photostimulation : A study investigated regioselective photostimulated homolytic tert-butylations for heteroaromatics like pyridines and thiophenes. It was found that the presence of tert-butyl, cyano groups, and regioselectivity significantly influence the reactivity of these compounds (Kim et al., 2001).

Synthesis and Reactivity

• Synthesis of Pyrazoles : Research into the synthesis of 1-tert-butyl-3(5)-(trifluoromethyl)-1H-pyrazoles demonstrated the importance of tert-butyl groups in the reaction process. This study contributes to the understanding of how similar compounds might be synthesized and utilized (Martins et al., 2012).
• Antimalarial Activity : A compound related to the one , JPC-3210, was evaluated for its antimalarial properties, showcasing the potential of such compounds in medicinal chemistry (Chavchich et al., 2016).

Novel Derivative Synthesis

• Pyridine Derivatives Synthesis : A study on the synthesis of 4-trifluoromethyl-3-cyano pyridine-2(1H)-thione/one derivatives underlined the versatility and potential of such compounds in producing various derivatives (Rateb, 2011).

Chemical Structure and Properties

• Crystal Structure Analysis : Research on the crystal structure and vibrational properties of N-(8-(3-(3-(tert-butyl)ureido)phenyl)imidazo[1,2-a]pyridin-6-yl)acetamide provided insights into the molecular structure and interactions within similar compounds (Dong-Mei Chen et al., 2021).

Pharmaceutical Applications

• Larvicidal and Antimicrobial Activities : A study explored the larvicidal and antimicrobial activities of novel triazinone derivatives, suggesting potential applications in pest control and antimicrobial treatments (Kumara et al., 2015).